Cas no 1504120-84-6 (1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-7-carboxylic acid)

• Product Name: 1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-7-carboxylic acid
• CAS No: 1504120-84-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5700353
• PubChem ID: 83434401
• Update Time: 2025-07-19

1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1504120-84-6
• 1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-7-carboxylicacid
• EN300-1116436
• 1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-7-carboxylic acid
• 3-Methyl-4,5,6,7-tetrahydrobenzimidazole-4-carboxylic acid
• 1H-Benzimidazole-7-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-

• Inchi： 1S/C9H12N2O2/c1-11-5-10-7-4-2-3-6(8(7)11)9(12)13/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： SOSWAVMJARLNAZ-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(CCC1)N=CN2C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 450.6±33.0 °C(Predicted)
• pka: 3.70±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-7-carboxylic acid

Comprehensive Overview of 1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-7-carboxylic acid (CAS No. 1504120-84-6)

1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-7-carboxylic acid (CAS No. 1504120-84-6) is a specialized heterocyclic compound with a unique structural framework, combining a benzodiazole core with a carboxylic acid functional group. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive derivatives. Its tetrahydro-1H-1,3-benzodiazole scaffold is particularly notable for mimicking natural alkaloids, making it a candidate for drug discovery targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-7-carboxylic acid has surged, driven by trends in precision medicine and sustainable agrochemicals. Researchers frequently search for its synthetic routes, spectroscopic data (e.g., NMR, IR), and applications in catalysis. The compound’s CAS No. 1504120-84-6 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Its carboxylic acid moiety further enables facile derivatization, aligning with green chemistry principles by reducing synthetic steps.

The pharmacological potential of this compound is a hot topic in AI-driven drug design. Computational studies suggest its benzodiazole core may interact with GABA receptors or kinase enzymes, sparking interest in neuroprotective agents and anti-inflammatory drugs. Additionally, its agrochemical relevance ties into global discussions on crop resilience, with patents exploring its use in plant growth regulators. These applications are frequently queried in scientific search engines, reflecting the compound’s multidisciplinary appeal.

From a synthetic chemistry perspective, CAS No. 1504120-84-6 is often discussed alongside microwave-assisted synthesis and flow chemistry techniques, which enhance yield and purity. Analytical chemists emphasize its chromatographic separation challenges due to polar functional groups, a common pain point in HPLC method development. These technical nuances are critical for laboratories optimizing high-throughput screening protocols.

Environmental and safety profiles of 1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-7-carboxylic acid are also under scrutiny, particularly in REACH compliance and biodegradability studies. Its low ecotoxicity data, where available, support its inclusion in green solvent systems. This aligns with the broader industry shift toward sustainable chemical manufacturing, a recurring theme in academic and industrial forums.

In summary, 1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-7-carboxylic acid (CAS No. 1504120-84-6) exemplifies the intersection of medicinal chemistry, materials science, and environmental stewardship. Its versatility and emerging applications ensure its prominence in both literature and commercial pipelines, addressing pressing challenges in health and agriculture.